Cas no 2229396-67-0 (2,2,2-trifluoro-1-3-(methoxymethyl)furan-2-ylethan-1-ol)

• Product Name: 2,2,2-trifluoro-1-3-(methoxymethyl)furan-2-ylethan-1-ol
• CAS No: 2229396-67-0
• MF: C₈H₉F₃O₃
• MW: 210.150473356247
• CID: 5866171
• PubChem ID: 165654532
• Update Time: 2025-11-01

2,2,2-trifluoro-1-3-(methoxymethyl)furan-2-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-3-(methoxymethyl)furan-2-ylethan-1-ol
• 2,2,2-trifluoro-1-[3-(methoxymethyl)furan-2-yl]ethan-1-ol
• EN300-1957034
• 2229396-67-0

• Inchi： 1S/C8H9F3O3/c1-13-4-5-2-3-14-6(5)7(12)8(9,10)11/h2-3,7,12H,4H2,1H3
• InChI Key： MGDLNEWHUREBHA-UHFFFAOYSA-N
• SMILES： FC(C(C1=C(C=CO1)COC)O)(F)F

Computed Properties

• Exact Mass: 210.05037863g/mol
• Monoisotopic Mass: 210.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 42.6Ų

Additional information on 2,2,2-trifluoro-1-3-(methoxymethyl)furan-2-ylethan-1-ol

Introduction to 2,2,2-trifluoro-1-3-(methoxymethyl)furan-2-ylethan-1-ol (CAS No: 2229396-67-0)

2,2,2-trifluoro-1-3-(methoxymethyl)furan-2-ylethan-1-ol is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique structural features, characterized by a trifluoromethyl group and a furan ring substituted with a methoxymethyl moiety, make it a promising candidate for further exploration in drug discovery and development. This compound, identified by the Chemical Abstracts Service Number (CAS No) 2229396-67-0, represents an innovative class of molecules that may exhibit novel biological activities and therapeutic potential.

The synthesis of 2,2,2-trifluoro-1-3-(methoxymethyl)furan-2-ylethan-1-ol involves sophisticated organic transformations that highlight the versatility of fluorinated compounds in medicinal chemistry. The presence of the trifluoromethyl group is particularly noteworthy, as it is widely recognized for its ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. In contrast, the furan ring and the methoxymethyl substituent contribute to the compound's overall functionality and reactivity, opening up diverse possibilities for chemical modifications and derivatization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic properties and potential interactions of 2,2,2-trifluoro-1-3-(methoxymethyl)furan-2-ylethan-1-ol with biological receptors. Studies suggest that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a potential lead for developing treatments against chronic inflammatory diseases. Additionally, its fluorinated structure may confer resistance to enzymatic degradation, thereby improving bioavailability and therapeutic efficacy.

The role of fluorine in medicinal chemistry is well-documented, with numerous examples demonstrating its impact on drug design. The introduction of fluorine atoms into molecular frameworks can alter electronic properties, steric hindrance, and hydrophobicity, all of which are critical factors in determining a drug's pharmacological profile. In the case of CAS No 2229396-67-0, the trifluoromethyl group is strategically positioned to influence both local and global properties of the molecule, enhancing its suitability for biological applications.

Current research in this field is focused on exploring the synthetic pathways that can be employed to produce 2,2,2-trifluoro-1-3-(methoxymethyl)furan-2-ylethan-1-ol on an industrial scale while maintaining high purity and yield. Green chemistry principles are being integrated into these processes to minimize environmental impact and improve sustainability. For instance, catalytic methods that utilize transition metals have shown promise in facilitating key transformations without excessive waste generation.

The potential applications of CAS No 2229396-67-0 extend beyond traditional pharmaceuticals. Its unique structural motifs make it an attractive building block for designing advanced materials with specialized properties. For example, fluorinated furans have been explored in the development of liquid crystals and organic semiconductors due to their ability to self-assemble into ordered structures. This dual functionality—pharmaceutical relevance coupled with material science applications—underscores the versatility of this class of compounds.

In conclusion,2,2,2-trifluoro-1-(3-methoxymethyl)furan]-yl]ethan-l-one (CAS No: 2229396_67_0) represents a fascinating subject of study with significant implications for both drug discovery and materials science. Its structural complexity and functional diversity position it as a valuable asset in ongoing research efforts aimed at developing next-generation therapeutics and innovative materials. As methodologies for its synthesis continue to evolve，so too will our understanding of its potential applications across multiple scientific disciplines。